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Compound of Interest

Compound Name: Thiourea

Cat. No.: B124793

An In-depth Technical Guide to the Physical and Chemical Properties of Thiourea for
Laboratory Use

For researchers, scientists, and drug development professionals, a thorough understanding of
the properties of chemical reagents is fundamental. Thiourea (CH4N2S), an organosulfur
compound, is a versatile molecule with significant applications in organic synthesis, analytical
chemistry, and medicinal chemistry.[1][2] Structurally similar to urea with the oxygen atom
replaced by a sulfur atom, its properties and reactivity differ significantly.[3][4] This guide
provides a comprehensive overview of the physical, chemical, and biological properties of
thiourea, along with practical laboratory protocols and safety information.

Physical Properties

Thiourea is a white, crystalline solid at room temperature.[4] It is odorless with a bitter taste.[5]
[6] Key physical properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CHaN2S [4]
Molar Mass 76.12 g/mol [3][4]
White or off-white crystals or
Appearance [4115]
powder
Density 1.405 g/cm3 [31[7]
Melting Point 170-182 °C (338-360 °F) [31[6][8]1[9]
N ) Decomposes, Sublimes at
Boiling Point , [5][10]
150-160 °C in vacuum
o 137 g/L at 20 °C; 142 g/L at 25
Solubility in Water oc [6][11]
Soluble in hot ethanol and
o ammonium thiocyanate
Solubility in other solvents [4][10]

solution.[4] Insoluble in ether.

[4]

Vapor Pressure 0.0028 mmHg [5]
logP (Octanol/Water Partition

o -1.08 [5]
Coefficient)
pKa (Strongest Acidic) 13.87
pKa (Strongest Basic) -3

Chemical Properties and Reactivity

The reactivity of thiourea is largely dictated by the thiocarbonyl group (C=S). The sulfur atom

is more nucleophilic and the C=S bond is weaker and more polarizable compared to the C=0

bond in urea.[4] Thiourea exists in equilibrium between its thione and thiol tautomeric forms,

with the thione form being more prevalent in aqueous solutions.[12]
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Equilibrium

HzN-C(=S)-NH: »  Hz2N-C(SH)=NH
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Caption: Tautomeric equilibrium of thiourea.

Key Chemical Reactions:

Reductant: Thiourea is an effective reducing agent. It is used to reduce peroxides to their
corresponding diols and is also employed in the reductive workup of ozonolysis to yield
carbonyl compounds.[3]

Precursor to Thiols: A common application is the conversion of alkyl halides to thiols. The
reaction proceeds via the formation of an isothiouronium salt, which is subsequently
hydrolyzed to produce the thiol.[3][6]

Synthesis of Heterocycles: Thiourea is a valuable building block for synthesizing pyrimidine
derivatives by condensing with 3-dicarbonyl compounds.[3] Pharmaceuticals such as
thiobarbituric acid and sulfathiazole are prepared using thiourea.[3]

Precursor to Metal Sulfides: It serves as a source of sulfide ions for the synthesis of various
metal sulfides, such as mercury sulfide (HgS), when treated with metal salts in an aqueous
solution.[3]

Organocatalysis: Thiourea and its derivatives are used as organocatalysts, accelerating
reactions through hydrogen-bonding interactions with substrates.[13] These catalysts are
advantageous due to their low toxicity, stability, and ability to function under mild, nearly
neutral conditions.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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